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Introduction and Mechanism of Action

The ob/ob mouse is a genetically leptin-deficient model that develops massive obesity, hyperphagia, and

impaired glucose metabolism, mimicking conditions of obesity and Type 2 Diabetes (T2D) [1]. Ertiprotafib

is a multi-target agent investigated for T2D treatment. Its mechanism involves:

PTP1B Inhibition: Prevents the dephosphorylation of the insulin receptor, enhancing insulin

sensitivity [2].
IKK-β Inhibition: Contributes to anti-inflammatory effects [3] [2].

Dual PPARα/PPARβ Agonism: Improves glucose homeostasis and reduces lipid levels [2].

The overall mechanism of Ertiprotafib in improving glycemic control is summarized in the diagram below:
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Ertiprotafib Multi-Target Mechanism in Glycemic Control

Primary Molecular Targets

Cellular & Metabolic Outcomes

Systemic Effects in ob/ob Mice

Ertiprotafib

Inhibits PTP1BInhibits IKK-βActivates PPARα/β

Enhanced Insulin
Signaling

Reduced
Inflammation

Improved Glucose &
Lipid Metabolism

Normalized Fasting
Blood Glucose

Reduced Plasma
Insulin

Lowered Serum
Triglycerides

Click to download full resolution via product page

Detailed Experimental Protocol

Animals and Housing

Animal Model: Male ob/ob mice (e.g., B6.V-Lepob/ob/JRj) [1].

Age at Start: 11 weeks old [3].
Housing Conditions: Maintained on a 12-hour light/dark cycle, housed in groups [1] [2].

Diet: Standard diet (e.g., D12450Ji from Research Diet with 10% calories from fat) and water
provided ad libitum [1].
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Dosing Formulation and Administration

Dose: 25 mg/kg [3] [2].
Dosing Regimen: Administered orally by gavage, once daily for 4 days [3].

Formulation: Aqueous suspension containing 2% Tween 80 and 0.5% methylcellulose [2].
Control Group: Vehicle control (same suspension without the active compound).

Key Measurements and Endpoints

Fasting Blood Glucose: Measured from whole blood (5 μL) collected from the tail vein using a

glucometer [3] [2].
Plasma Insulin: Determined by ELISA on blood samples [1] [2].

Serum Lipids: Triglyceride and free fatty acid levels [2].
Oral Glucose Tolerance Test (OGTT): Performed after a fast (e.g., 6 hours); blood glucose

measured at baseline and several time points after an oral glucose load (e.g., 1 g/kg body weight) [1].

The experimental workflow is outlined as follows:

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 7 Tech Support

https://www.targetmol.com/compound/Ertiprotafib
https://www.invivochem.com/ertiprotafib.html
https://www.targetmol.com/compound/Ertiprotafib
https://www.invivochem.com/ertiprotafib.html
https://www.targetmol.com/compound/Ertiprotafib
https://www.invivochem.com/ertiprotafib.html
https://microbiomejournal.biomedcentral.com/articles/10.1186/s40168-021-01097-8
https://www.invivochem.com/ertiprotafib.html
https://www.invivochem.com/ertiprotafib.html
https://microbiomejournal.biomedcentral.com/articles/10.1186/s40168-021-01097-8
https://www.smolecule.com/products/s527391?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Ertiprotafib in ob/ob Mice Experimental Workflow

Measurements

11-week-old
male ob/ob mice

Acclimatization & Housing
Standard Diet Ad Libitum
12h/12h Light/Dark Cycle

Randomization into Groups:
• Treatment (Ertiprotafib)

• Vehicle Control

Daily Oral Gavage (4 days)
Dose: 25 mg/kg

Vehicle: 2% Tween 80 + 0.5% Methylcellulose

In-Life Measurements & Sampling

Endpoint Analysis Fasting Blood Glucose Plasma Insulin (ELISA) Oral Glucose Tolerance Test Serum Triglycerides &
Free Fatty Acids
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Summary of Key Quantitative Data

Table 1: Ertiprotafib Dosing and Key In Vivo Findings
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Parameter Details/Specification Source

Animal Model 11-week-old male ob/ob mice [3]

Dosage 25 mg/kg [3] [2]

Route Oral gavage [2]

Duration Once daily for 4 days [3]

Key Efficacy Finding Normalization of fasting blood glucose [3]

Key Efficacy Finding Significant decrease in insulin levels [3]

Key Efficacy Finding Significant decrease in serum triglyceride levels [3] [2]

Key Efficacy Finding Improved glucose disposal during oral challenge [2]

Table 2: Ertiprotafib In Vitro Target Profile

Target Activity IC50 / EC50 Source

PTP1B Inhibitor 1.6 μM (reported range 1.6 - 29 μM) [3] [2]

IKK-β Inhibitor 400 nM [3] [2]

PPARα Agonist ~1 μM (EC50) [3] [2]

PPARβ Agonist ~1 μM (EC50) [3] [2]

Discussion and Technical Notes

Multiple Mechanisms: The complete in vivo effect of Ertiprotafib likely results from the combined

action of PTP1B inhibition, IKK-β inhibition, and PPARα/β agonism, leading to improved insulin
sensitivity, glycemic control, and lipid metabolism [2].
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Model Justification: The ob/ob mouse is a robust model for studying impaired glucose metabolism

and obesity. However, note that db/db mice (leptin receptor-deficient) develop a more severe diabetic
phenotype [1].

Formulation Consideration: The use of Tween 80 and methylcellulose ensures proper suspension
of the compound for oral delivery. Sonication of the stock solution in DMSO is recommended before

preparing the final dosing formulation [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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